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Compound of Interest

Compound Name: Propineb

CAS No.: 35449-52-6

Cat. No.: B1229297

Get Quote

Executive Summary & Core Directive
Status: Active Severity: Moderate to High (Context-Dependent) Agent: Propineb (Zinc

propylenebis(dithiocarbamate)) FRAC Code: M03 (Multi-site Contact Activity)

Operational Context: Propineb is a cornerstone multi-site fungicide. Unlike single-site inhibitors

(e.g., strobilurins or azoles), "resistance" to Propineb is rarely binary (on/off). Instead, users

typically encounter quantitative reduced sensitivity or Multi-Drug Resistance (MDR) phenotypes

mediated by non-specific efflux pumps.

This guide provides a rigorous troubleshooting framework to distinguish between application

failure and biological resistance, followed by mechanistic validation and recovery protocols.

Diagnostic Troubleshooting (Phase I)
Q1: "Sudden loss of efficacy in the field: Is it
resistance?"
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Diagnosis: Before assuming genomic resistance, you must rule out physicochemical

degradation. Propineb is a dithiocarbamate polymer; its stability is pH-dependent and

susceptible to hydrolysis.

Troubleshooting Matrix:

Parameter Critical Threshold
Mechanism of
Failure

Corrective Action

Tank Mix pH < 5.0 or > 9.0

Rapid hydrolysis of

the dithiocarbamate

polymer into ETU

(Ethylene thiourea)

and CS₂, losing

fungitoxicity.

Buffer water to pH

6.0–7.0 before adding

Propineb.

Rainfastness < 3 Hours

Wash-off event.

Propineb is a surface

contact toxicant; it

does not penetrate the

cuticle.

Use a sticker/spreader

adjuvant (e.g.,

organosilicone) if rain

is forecast.

UV Exposure High Intensity
Photodegradation of

the active complex.

Apply during late

afternoon or evening.

Disease Pressure > 5% Severity

"Curative" expectation

failure. Propineb is

strictly preventative.

Do not use as a

rescue treatment.

Tank mix with a

systemic curative

(e.g., Cymoxanil).

Q2: "How do I scientifically confirm reduced sensitivity
in my isolates?"
Protocol: The Poisoned Food Sensitivity Assay To be performed in a BSL-2 containment facility.

Objective: Determine the EC₅₀ (Effective Concentration for 50% inhibition) of your suspect

isolate compared to a wild-type baseline.
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Reagents:

Technical grade Propineb (>95% purity). Note: Commercial formulations contain fillers that

affect gravimetric precision.

Solvent: Acetone or DMSO (Propineb has low water solubility).

Media: PDA (Potato Dextrose Agar) amended with Streptomycin (to prevent bacterial

contamination).

Workflow:

Stock Solution: Dissolve Propineb in solvent to create a 10,000 ppm stock.

Dilution Series: Create logarithmic dilutions in molten PDA (45°C) to achieve final

concentrations: 0, 0.1, 1, 10, 100, and 500 µg/mL.

Inoculation: Place a 5mm mycelial plug (active margin) of the pathogen (e.g., Alternaria,

Colletotrichum) in the center of each plate.

Incubation: Incubate at 25°C in darkness for 5–7 days.

Data Capture: Measure colony diameter (two perpendicular axes).

Calculation: Calculate the Percent Inhibition (

) for each concentration:

(Where

= Control growth,

= Treatment growth)

Interpretation:
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EC₅₀ Value (µg/mL) Classification Action Required

< 1.0 Sensitive (Wild Type)
Continue current program;

check application method.

1.0 – 10.0 Reduced Sensitivity
Increase dose frequency;

rotate chemistry immediately.

> 10.0 Resistant / Tolerant
STOP USE. Isolate is likely

MDR-positive.

Mechanistic Investigation (Phase II)
Q3: "My EC₅₀ is high. What is the molecular mechanism
driving this?"
Mechanism: Unlike single-site fungicides where a point mutation (e.g., G143A in cytb) confers

resistance, Propineb resistance is typically polygenic. The most common driver is the

upregulation of ABC Transporters (ATP-Binding Cassette) or MFS Transporters (Major

Facilitator Superfamily), which pump the toxicant out of the cell before it can disrupt respiration.

Visualizing the Resistance Pathway:
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Caption: Figure 1. Mechanism of Propineb resistance via non-specific efflux pump

upregulation (MDR phenotype) and metabolic detoxification.

Q4: "Can I verify Efflux-Mediated Resistance in the lab?"
Protocol: Synergism Assay with Efflux Inhibitors

Theory: If resistance is caused by efflux pumps, adding a pump inhibitor should restore

Propineb sensitivity.

Reagents:
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Propineb: At the determined EC₅₀ concentration.

Inhibitor: Triphenyltin hydroxide (TPT) or Verapamil (lab use only). Note: In agricultural

contexts, synergism is often achieved via multi-mode tank mixes.

Workflow:

Prepare plates with Propineb alone (Treatment A).

Prepare plates with Propineb + Verapamil (Treatment B).

Inoculate with the resistant isolate.

Result Analysis: If Growth (A) >> Growth (B), the resistance is efflux-mediated. This confirms

the isolate is likely Multi-Drug Resistant (MDR) and may show cross-resistance to other classes

(e.g., azoles).

Mitigation & Recovery Strategies (Phase III)
Q5: "How do I regain control of a 'Reduced Sensitivity'
population?"
Strategy: The 'Hammer and Anvil' Approach You cannot "reverse" resistance in a living

population, but you can dilute it by removing the selection pressure and killing the resistant

survivors with a partner chemistry.

1. The Tank Mix (Synergy): Do not increase the Propineb dose (this selects for higher

resistance). Instead, mix with a Systemic Partner that has a different mode of action.

Recommended Mix: Propineb (M03) + Cymoxanil (Group 27) or Propineb +

Difenoconazole (Group 3).

Why? The systemic partner targets the fungus internally, while Propineb coats the surface.

Even if efflux pumps are active, the energy cost to pump out two distinct chemistries often

kills the cell (fitness penalty).

2. The Rotation Schedule: Implement a strict block rotation.
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Week 1: Propineb + Partner A

Week 2:[Switch Class] Strobilurin (Group 11) + Chlorothalonil (M05)

Week 3: Carboxylic Acid Amide (Group 40)

Q6: "Is there cross-resistance with Mancozeb?"
Answer:Yes, high potential. Both Propineb and Mancozeb are dithiocarbamates. They share

the same core toxicophore (breakdown to isothiocyanates/ETU) and target similar thiol groups.

Guidance: If you have confirmed resistance to Propineb, switching to Mancozeb is NOT a

valid resistance management strategy. You must switch to a different chemical group entirely

(e.g., Copper, Captan, or a systemic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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